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Compound of Interest

Compound Name: Parvoline

Cat. No.: B072401

An in-depth investigation into the scientific literature and chemical databases for a "Parvoline
family of compounds” has yielded no evidence of such a designated group. The term
"Parvoline" appears to be a historical synonym for a single, specific chemical entity: 2-ethyl-
3,5-dimethylpyridine. This guide addresses the available information on this compound and
explores related chemical families that may have been the intended subject of inquiry, while
highlighting the critical lack of data to support the existence of a broader "Parvoline" family.

The Singular Identity of Parvoline: A Chemical
Snapshot

Intensive searches have consistently identified "Parvoline" as an alternative name for 2-ethyl-
3,5-dimethylpyridine. This compound is a substituted pyridine, a class of heterocyclic aromatic
organic compounds.

Table 1: Chemical Identity of 2-ethyl-3,5-dimethylpyridine (Parvoline)
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Property Value

Systematic Name 2-ethyl-3,5-dimethylpyridine
Synonym(s) Parvoline, a-Parvoline
Molecular Formula CoH13N

Molecular Weight 135.21 g/mol

CAS Number 1123-96-2

A pyridine ring substituted with an ethyl group at
Structure position 2 and methyl groups at positions 3 and
5.

At present, there is a significant dearth of publicly available quantitative data regarding the
biological activity of 2-ethyl-3,5-dimethylpyridine. Key metrics such as IC50 values, binding
affinities, and pharmacokinetic profiles have not been reported in the accessible scientific
literature. Similarly, detailed experimental protocols specifically referencing "Parvoline” or 2-
ethyl-3,5-dimethylpyridine are not available.

A Case of Mistaken Identity? Exploring Porcine
Parvovirus

The search for "Parvoline" frequently intersects with extensive research on Porcine Parvovirus
(PPV). This suggests a potential point of confusion, where the user's query may have been
intended to explore the virology and associated therapeutic research of PPV, rather than a
family of small molecule compounds.

PPV is a significant pathogen in swine, and its study involves complex signaling pathways.
Research indicates that PPV infection in porcine kidney-15 (PK-15) cells triggers inflammatory
responses and cell death. Key signaling pathways implicated in PPV infection include:

o NF-kB Signaling Pathway: Activation of this pathway is mediated by Toll-like receptors
(TLRs), playing a role in the host's immune response.
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o Cytokine-Cytokine Receptor Interaction: This pathway is central to the immune regulation
and cell communication during PPV-induced immune responses.

e p53-mediated Mitochondrial Signaling: PPV infection has been shown to induce apoptosis
through the activation of the p53 protein.

» PERK Signaling Pathway and Endoplasmic Reticulum (ER) Stress: PPV infection can
activate ER stress, which in turn can inhibit viral replication by promoting apoptosis.

Visualizing PPV-Induced Signaling

The following diagram illustrates a simplified representation of the NF-kB signaling pathway
activated by Porcine Parvovirus.
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PPV-induced NF-kB activation pathway.

Potential Alternative Areas of Interest: Pyrrolidines
and Pyrrolizidines

Given the structural features of some bioactive compounds, it is conceivable that the query for
"Parvoline” may have been a mistyping of related heterocyclic compound families with
significant biological activities, such as pyrrolidines or pyrrolizidines.

» Pyrrolidines: This five-membered nitrogen-containing saturated heterocycle is a common
scaffold in medicinal chemistry. Pyrrolidine derivatives exhibit a wide range of biological
activities, including anticancer, antibacterial, and effects on the central nervous system.

o Pyrrolizidine Alkaloids: These are a class of naturally occurring alkaloids characterized by a
bicyclic structure. They are known for their toxicity but are also investigated for potential
therapeutic applications.

Conclusion

The term "Parvoline family of compounds" does not correspond to a recognized chemical
family in the current scientific landscape. Evidence strongly suggests that "Parvoline” is a
synonym for the single compound 2-ethyl-3,5-dimethylpyridine, for which there is limited
publicly available biological data. The frequent co-occurrence of "Parvoline" with "Porcine
Parvovirus" in search results points to a likely confusion of terms. Researchers and drug
development professionals seeking information in this area are encouraged to refine their
search to either the specific virus or to well-established families of heterocyclic compounds like
pyrrolidines and pyrrolizidines, which have extensive and well-documented biological activities
and associated experimental data. Further clarification of the intended subject of inquiry is
necessary to provide a more targeted and in-depth technical guide.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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